molecular formula C20H27ClN4O2 B2612992 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide CAS No. 1147764-96-2

2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide

Cat. No. B2612992
CAS RN: 1147764-96-2
M. Wt: 390.91
InChI Key: GZRPLZLRYSNOTF-UHFFFAOYSA-N
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Description

2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide, also known as CCMA, is a chemical compound that has been widely studied for its potential therapeutic applications. CCMA belongs to the class of benzamide derivatives and has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The exact mechanism of action of 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide is not fully understood. However, it is believed to act by inhibiting the production of inflammatory mediators, such as prostaglandins and cytokines. 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has also been shown to modulate the activity of ion channels involved in pain sensation, such as TRPV1 and Nav1.7.
Biochemical and Physiological Effects:
2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has been shown to exhibit a range of biochemical and physiological effects. In animal models, 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has been shown to reduce inflammation and pain, as well as inhibit tumor growth. 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has also been shown to modulate the activity of ion channels involved in pain sensation, suggesting a potential role in the treatment of chronic pain conditions.

Advantages and Limitations for Lab Experiments

2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has several advantages for laboratory experiments. It is relatively easy to synthesize and purify, and has been shown to exhibit a range of biological activities. However, 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide also has some limitations. It is not currently approved for clinical use, and further studies are needed to fully understand its potential therapeutic applications.

Future Directions

There are several potential future directions for research on 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide. One area of interest is the development of novel analogs with improved pharmacological properties. Another area of interest is the investigation of 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide's potential role in the treatment of chronic pain conditions, such as neuropathic pain. Additionally, further studies are needed to fully understand the mechanism of action of 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide involves the reaction of 2-chloro-4-nitrobenzamide with 1-cyanocyclohexyl isocyanate, followed by reduction of the resulting nitro compound and subsequent reaction with N,N-diethylamine. The final product is obtained after purification by chromatography.

Scientific Research Applications

2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has been extensively studied for its potential therapeutic applications. In particular, it has been shown to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. 2-chloro-4-({[(1-cyanocyclohexyl)carbamoyl]methyl}amino)-N,N-diethylbenzamide has also been investigated for its potential antitumor activity, with promising results in preclinical studies.

properties

IUPAC Name

2-chloro-4-[[2-[(1-cyanocyclohexyl)amino]-2-oxoethyl]amino]-N,N-diethylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H27ClN4O2/c1-3-25(4-2)19(27)16-9-8-15(12-17(16)21)23-13-18(26)24-20(14-22)10-6-5-7-11-20/h8-9,12,23H,3-7,10-11,13H2,1-2H3,(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZRPLZLRYSNOTF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1=C(C=C(C=C1)NCC(=O)NC2(CCCCC2)C#N)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H27ClN4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

390.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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